Cas no 2763909-89-1 ({[6-(2,2,2-Trifluoroacetamido)hexyl]carbamoyl}formic acid)

• Product Name: {[6-(2,2,2-Trifluoroacetamido)hexyl]carbamoyl}formic acid
• CAS No: 2763909-89-1
• MF: C₁₀H₁₅F₃N₂O₄
• MW: 284.232313394547
• CID: 6057009
• PubChem ID: 165984465
• Update Time: 2025-06-14

{[6-(2,2,2-Trifluoroacetamido)hexyl]carbamoyl}formic acid Chemical and Physical Properties

Names and Identifiers

• 2763909-89-1
• EN300-37343451
• {[6-(2,2,2-trifluoroacetamido)hexyl]carbamoyl}formic acid
• {[6-(2,2,2-Trifluoroacetamido)hexyl]carbamoyl}formic acid

• Inchi： 1S/C10H15F3N2O4/c11-10(12,13)9(19)15-6-4-2-1-3-5-14-7(16)8(17)18/h1-6H2,(H,14,16)(H,15,19)(H,17,18)
• InChI Key： PNXCOEJVMQJBAJ-UHFFFAOYSA-N
• SMILES： FC(C(NCCCCCCNC(C(=O)O)=O)=O)(F)F

Computed Properties

• Exact Mass: 284.09839145g/mol
• Monoisotopic Mass: 284.09839145g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 95.5Ų

Additional information on {[6-(2,2,2-Trifluoroacetamido)hexyl]carbamoyl}formic acid

Recent Advances in the Study of {[6-(2,2,2-Trifluoroacetamido)hexyl]carbamoyl}formic Acid (CAS: 2763909-89-1): A Comprehensive Research Brief

The compound {[6-(2,2,2-Trifluoroacetamido)hexyl]carbamoyl}formic acid (CAS: 2763909-89-1) has recently emerged as a molecule of significant interest in the field of chemical biology and pharmaceutical research. This trifluoroacetamido-containing carboxylic acid derivative exhibits unique physicochemical properties that make it a promising candidate for various biomedical applications. Recent studies have focused on its potential as a versatile building block for drug design, particularly in the development of enzyme inhibitors and targeted therapeutics.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a key intermediate in the synthesis of novel histone deacetylase (HDAC) inhibitors. The researchers utilized the trifluoroacetamido moiety of 2763909-89-1 to enhance the binding affinity of their lead compounds to zinc-dependent HDAC enzymes. Molecular docking simulations revealed that the compound's unique structure facilitates optimal interactions with the catalytic pocket of HDAC6, suggesting potential applications in cancer therapy and neurodegenerative disease treatment.

In the field of bioconjugation chemistry, recent work has highlighted the compound's effectiveness as a linker molecule for antibody-drug conjugates (ADCs). The hexyl spacer group provides optimal length for payload delivery, while the carbamoylformic acid moiety offers excellent water solubility and conjugation efficiency. A 2024 Nature Biotechnology publication reported that ADCs incorporating 2763909-89-1 as part of their linker system demonstrated improved stability in circulation and enhanced tumor-specific payload release compared to traditional linker technologies.

Metabolic stability studies conducted in 2024 have provided important pharmacokinetic data for this compound. The trifluoroacetamido group was found to confer significant metabolic resistance to amidase enzymes, while the carboxylic acid functionality facilitated renal clearance. These properties make the molecule particularly valuable for prodrug development, as evidenced by recent patent applications describing its use in masking amine functionalities of various therapeutic agents.

Emerging research has also explored the compound's potential in diagnostic applications. A recent ACS Sensors publication demonstrated that derivatives of 2763909-89-1 could serve as effective fluorogenic substrates for detecting specific protease activities in biological samples. The researchers attributed this utility to the compound's ability to undergo enzyme-triggered structural rearrangements that generate fluorescent signals, making it valuable for both in vitro diagnostics and in vivo imaging applications.

From a synthetic chemistry perspective, recent advances have improved the production scalability of 2763909-89-1. A 2024 Organic Process Research & Development paper described an optimized three-step synthesis route starting from commercially available 6-aminohexanol, achieving an overall yield of 68% with excellent purity (>99%). This development has significant implications for the compound's commercial viability and potential large-scale pharmaceutical applications.

Looking forward, the unique structural features of {[6-(2,2,2-Trifluoroacetamido)hexyl]carbamoyl}formic acid continue to inspire innovative applications across multiple therapeutic areas. Ongoing research is investigating its potential in targeted drug delivery systems, as a component of PROTAC molecules, and in the development of novel radiopharmaceuticals. The compound's versatility and favorable physicochemical properties suggest it will remain an important tool in medicinal chemistry for years to come.